
Application Notes and Protocols: Preparation of
PIK-293 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PIK-293

Cat. No.: B610106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PIK-293 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI3K) signaling

pathway, with particular specificity for the PI3Kδ isoform.[1][2][3] Accurate and consistent

preparation of PIK-293 stock solutions is critical for reliable experimental outcomes in cell-

based assays and other research applications. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing PIK-293 stock solutions due to its high solubilizing

capacity for this compound.[1][2][4][5][6] These application notes provide a detailed protocol for

the preparation, storage, and handling of PIK-293 stock solutions in DMSO.

PIK-293 Properties and Solubility
A comprehensive understanding of the physicochemical properties of PIK-293 is essential for

its effective use in research.
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Property Value Source

Molecular Weight 397.43 g/mol [1]

Formula C₂₂H₁₉N₇O [1]

CAS Number 900185-01-5 [1][4]

Appearance White to off-white solid powder [4]

Solubility in DMSO ≥ 30 mg/mL (75.49 mM) [2]

50 mg/mL (125.81 mM) [4][6]

80 mg/mL (201.29 mM) [1][5]

Solubility in Water Insoluble [1][5]

Solubility in Ethanol Insoluble / 0.25 mg/ml [1][2]

Experimental Protocols
Materials

PIK-293 powder

Anhydrous or fresh high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM PIK-293 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Pre-weighing Preparation: Before opening, bring the vial of PIK-293 powder to room

temperature to prevent condensation of moisture.

Weighing PIK-293: Carefully weigh out the desired amount of PIK-293 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.97 mg of PIK-293.

Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing

the PIK-293 powder. For 3.97 mg of PIK-293, add 1 mL of DMSO to achieve a 10 mM

concentration.

Dissolution: Tightly cap the vial and vortex thoroughly until the PIK-293 is completely

dissolved. Gentle warming to 37°C or sonication can be used to aid dissolution if

precipitation is observed.[2][4]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[1][7] Store the aliquots at -20°C

or -80°C.

Storage and Stability
Proper storage of PIK-293, both in its powdered form and as a stock solution, is crucial to

maintain its potency and ensure experimental reproducibility.

Form
Storage
Temperature

Stability Source

Powder -20°C Up to 3 years [1][4]

Stock Solution in

DMSO
-20°C Up to 1 month [1][4]

-80°C 6 months to 1 year [1][4]
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Note: It is highly recommended to use freshly opened DMSO, as it is hygroscopic and

absorbed moisture can reduce the solubility of PIK-293.[1][4][6]

Safety and Handling
PIK-293: Handle PIK-293 in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate PPE, including gloves, a lab coat, and safety glasses. Avoid inhalation of the

powder and contact with skin and eyes.

DMSO: DMSO is a powerful solvent that can facilitate the absorption of other chemicals

through the skin. Always wear gloves when handling DMSO and solutions containing it. For

cell culture applications, the final concentration of DMSO should typically be kept below

0.5% to avoid cytotoxicity, with 0.1% being a commonly recommended safe level.[8]

Diagrams
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Preparation of PIK-293 Stock Solution
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Caption: Experimental workflow for preparing PIK-293 stock solution in DMSO.
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PI3K Signaling Pathway Inhibition by PIK-293
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Caption: PIK-293 inhibits the PI3K signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b610106?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/PIK-293.html
https://www.glpbio.com/pik-293.html
https://www.tebubio.com/en_dk_dkk/pik-293-494t3348-size-a.html
https://www.medchemexpress.com/pik-293.html
https://admin.biosschina.com/goodsInstructionsExport?id=545587
https://www.medchemexpress.com/pik-293.html?locale=es-ES
https://shellchemtech.com/product/pik-293/
https://www.researchgate.net/post/Does_anybody_know_what_is_the_safe_solution_of_DMSO_for_cell_cultures
https://www.benchchem.com/product/b610106#preparing-pik-293-stock-solution-in-dmso
https://www.benchchem.com/product/b610106#preparing-pik-293-stock-solution-in-dmso
https://www.benchchem.com/product/b610106#preparing-pik-293-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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